Cas no 2358883-44-8 (1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid)
1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid
- EN300-1071655
- 1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid
- 2358883-44-8
-
- Inchi: 1S/C18H25NO4/c1-13-5-7-14(8-6-13)18(15(20)21)9-11-19(12-10-18)16(22)23-17(2,3)4/h5-8H,9-12H2,1-4H3,(H,20,21)
- InChI Key: KFQUDDVLUYSFJZ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C(=O)O)(C2C=CC(C)=CC=2)CC1)=O
Computed Properties
- Exact Mass: 319.17835828g/mol
- Monoisotopic Mass: 319.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66.8Ų
1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1071655-0.05g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 95% | 0.05g |
$827.0 | 2023-10-28 | |
| Enamine | EN300-1071655-0.1g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 95% | 0.1g |
$867.0 | 2023-10-28 | |
| Enamine | EN300-1071655-0.25g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 95% | 0.25g |
$906.0 | 2023-10-28 | |
| Enamine | EN300-1071655-0.5g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 95% | 0.5g |
$946.0 | 2023-10-28 | |
| Enamine | EN300-1071655-1.0g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 1g |
$1014.0 | 2023-05-25 | ||
| Enamine | EN300-1071655-2.5g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 95% | 2.5g |
$1931.0 | 2023-10-28 | |
| Enamine | EN300-1071655-5.0g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 5g |
$2940.0 | 2023-05-25 | ||
| Enamine | EN300-1071655-10.0g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 10g |
$4360.0 | 2023-05-25 | ||
| Enamine | EN300-1071655-1g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 95% | 1g |
$986.0 | 2023-10-28 | |
| Enamine | EN300-1071655-5g |
1-[(tert-butoxy)carbonyl]-4-(4-methylphenyl)piperidine-4-carboxylic acid |
2358883-44-8 | 95% | 5g |
$2858.0 | 2023-10-28 |
1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid
Professional Introduction to 1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic Acid (CAS No. 2358883-44-8)
1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid, with the CAS number 2358883-44-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, featuring a tert-butoxy carbonyl group and a piperidine core substituted with a 4-methylphenyl moiety, exhibits unique structural and chemical properties that make it valuable in synthetic applications and as an intermediate in the synthesis of more complex molecules.
The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance bioavailability and interact favorably with biological targets. The introduction of a 4-methylphenyl substituent further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity and pharmacological activity. The presence of the tert-butoxy carbonyl group suggests that this compound may be used in peptide coupling reactions or as a protecting group in synthetic protocols, highlighting its utility in constructing more elaborate molecular architectures.
In recent years, there has been growing interest in the development of novel piperidine-based derivatives for their potential therapeutic applications. Research has shown that modifications at the piperidine core can significantly alter the pharmacokinetic and pharmacodynamic profiles of compounds, making them more effective in treating various diseases. The compound 1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid is being explored as a building block for synthesizing new drugs targeting neurological disorders, cardiovascular diseases, and other conditions where piperidine derivatives have shown promise.
The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are frequently employed to construct the desired molecular framework efficiently. The use of protective groups, like the tert-butoxy carbonyl, is crucial in preventing unwanted side reactions and ensuring the integrity of the reactive sites during synthesis.
The structural features of 1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid make it a versatile intermediate for drug discovery programs. Its compatibility with various functional groups allows for further derivatization, enabling chemists to explore a wide range of potential biological activities. Recent studies have demonstrated its utility in generating novel compounds with enhanced binding affinity to specific receptors or enzymes, which could lead to the development of more effective therapeutics.
In addition to its synthetic value, this compound has been investigated for its potential role in peptidomimetics—a class of molecules designed to mimic the bioactivity of peptides while avoiding their limitations. The rigid piperidine core provides stability to the molecular structure, while the aromatic substituents can interact with biological targets through hydrophobic interactions or π-stacking effects. These properties make it an attractive candidate for designing peptidomimetic drugs that exhibit improved pharmacological profiles.
The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with therapeutic potential. Compounds like 1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid play a critical role in this effort by serving as key intermediates in drug development pipelines. By leveraging advanced synthetic methodologies and computational modeling techniques, researchers can accelerate the discovery process and bring new treatments to market more quickly.
The chemical properties of this compound also make it suitable for use in material science applications beyond pharmaceuticals. For instance, its ability to form stable complexes with other molecules could be exploited in designing functional materials or catalysts. The versatility of 1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid underscores its importance as a multifunctional building block in both academic research and industrial settings.
Ongoing research into this compound continues to uncover new possibilities for its application. Collaborative efforts between chemists, biologists, and pharmacologists are essential for fully realizing its potential as a therapeutic agent or a valuable synthetic intermediate. As our understanding of molecular interactions grows, so too does the importance of compounds like 1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid in driving innovation across multiple scientific disciplines.
2358883-44-8 (1-(tert-butoxy)carbonyl-4-(4-methylphenyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)